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Compound of Interest

Compound Name: 3-Hydroxy-1-propenylboronic acid

CAS No.: 185909-51-7

Cat. No.: B3021497

Get Quote

Technical Safety Guide: 3-Hydroxy-1-
propenylboronic acid
Executive Summary & Chemical Identity
3-Hydroxy-1-propenylboronic acid is a specialized organoboron intermediate used primarily

in the synthesis of complex allylic alcohol motifs via Suzuki-Miyaura cross-coupling. Unlike

robust aryl boronic acids, this alkenyl boronic acid possesses a dual-reactivity profile: the

Lewis-acidic boron center and the nucleophilic allylic alcohol.

This guide addresses the free acid form (CAS: Not widely listed; Analogous Pinacol Ester CAS:

167896-48-2) and its operational safety. Researchers must recognize that the free acid is

thermodynamically unstable, prone to reversible dehydration into boroxine anhydrides, and

sensitive to oxidative deboronation.
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Property Specification Notes

IUPAC Name
(1E)-3-Hydroxyprop-1-en-1-

ylboronic acid

Assumes trans geometry (most

common synthetic target).

Molecular Formula C₃H₇BO₃ MW: 101.90 g/mol

Physical State White to off-white solid Hygroscopic; tends to clump.

Solubility DMSO, Methanol, Ethanol
Limited solubility in non-polar

solvents (Hexane).

Stability Low (Free Acid)
Dehydrates to boroxine;

Oxidizes in air over time.

Analogous CAS 167896-48-2 (Pinacol Ester)
The ester is the preferred

handling form for stability.

Hazard Identification & Risk Assessment (GHS)
Based on structure-activity relationships (SAR) with 1-propenylboronic acid and allylic alcohols.

GHS Classification (Inferred)
Skin Corrosion/Irritation: Category 2 (H315)[1][2]

Serious Eye Damage/Irritation: Category 2A (H319)[1]

Specific Target Organ Toxicity (Single Exposure): Category 3 (H335 - Respiratory Irritation)

[1]

Critical Health Hazards
Respiratory Irritation: Boronic acids are potent mucous membrane irritants. Inhalation of dust

can trigger acute bronchospasm.

Allylic Toxicity: While boronic acids are generally low-toxicity, the 3-hydroxy-1-propenyl

moiety mimics allylic alcohols. Allylic alcohols can be metabolized to reactive aldehydes

(e.g., acrolein analogs), posing a theoretical risk of higher toxicity than simple alkyl boronic

acids.
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Boroxine Formation: Spontaneous dehydration releases water, which may be incompatible

with strictly anhydrous reaction conditions (e.g., using pyrophoric bases).

Safe Handling & Storage Protocols
Causality: Why do we handle it this way?

The Boroxine Equilibrium Cycle
The primary handling challenge is the compound's tendency to dehydrate into a cyclic trimer

(boroxine). This is not a degradation but an equilibrium driven by entropy and water removal.

Storage Rule: Store at -20°C under an inert atmosphere (Argon/Nitrogen).

Reasoning: Low temperature kinetically inhibits the dehydration and oxidative

deboronation. Inert gas prevents aerobic oxidation of the C-B bond, which is activated by

the adjacent double bond.

Handling Rule: Allow the vial to equilibrate to room temperature before opening.

Reasoning: Opening a cold vial condenses atmospheric moisture, which accelerates

hydrolysis or clumping, making precise stoichiometry impossible.

DOT Diagram: Stability & Handling Logic
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Figure 1: Decision logic for handling the equilibrium between the free acid and its boroxine

anhydride. Rehydration ensures accurate molarity during catalysis.

Experimental Workflow: Suzuki-Miyaura Coupling
Protocol validation for scientific integrity.
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This protocol minimizes the risk of protodeboronation, a common failure mode for alkenyl

boronic acids where the C-B bond breaks before coupling, yielding the alkene byproduct.

Reagents & Setup
Substrate: Aryl Halide (1.0 equiv)

Boron Reagent: 3-Hydroxy-1-propenylboronic acid (1.2 - 1.5 equiv)

Catalyst: Pd(dppf)Cl₂ · CH₂Cl₂ (3-5 mol%) - Chosen for robustness against steric bulk.

Base: K₂CO₃ or Cs₂CO₃ (3.0 equiv)

Solvent: THF:H₂O (4:1) - Water is essential to solubilize the inorganic base and shift the

boroxine equilibrium to the reactive boronic acid species.

Step-by-Step Methodology
Inerting: Flame-dry a Schlenk flask and backfill with Argon 3x.

Solids Addition: Add the aryl halide, boronic acid, and base. Safety Note: Add Pd catalyst last

to minimize exposure to air while solid.

Degassing: Sparge the solvent mixture (THF/H₂O) with Argon for 15 minutes. Causality:

Oxygen poisons the Pd(0) active species and promotes homocoupling.

Reaction Initiation: Add solvent via syringe. Heat to 60°C.

Quench: Cool to RT. Filter through a Celite pad.

Safety Check: The Celite pad may contain pyrophoric Pd residues. Keep wet and dispose

of in a dedicated solid waste container.

DOT Diagram: Reaction Safety Workflow
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Critical Control Points

1. Inert Atmosphere Setup
(Argon/Schlenk Line)
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Figure 2: Workflow emphasizing safety control points. Degassing is critical to prevent catalyst

poisoning and oxidative side-reactions.

Emergency Response & First Aid
Self-validating response loops.

Inhalation:

Immediate Action: Move to fresh air.[2][3]

Validation: If wheezing persists >15 mins, seek medical attention (indicates potential

sensitization or deep lung irritation).

Eye Contact:

Immediate Action: Rinse with water for 15 minutes, holding eyelids open.

Validation: Check pH of eye runoff if possible; boronic acids are weakly acidic (pKa ~8-9),

but buffering capacity is low.

Skin Contact:

Immediate Action: Wash with soap and water.[3] Do not use ethanol (increases

transdermal absorption).

Spill Cleanup:
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Sweep up solids (avoid dust generation). Place in a container labeled "Boron-

Contaminated Waste."

Note: Do not mix with strong oxidizers (e.g., peroxides) in the waste stream.

Disposal & Environmental Impact
Boron compounds are regulated in many jurisdictions due to phytotoxicity (toxicity to plants).

Waste Stream: Segregate as "Solid Organic Waste" or "Heavy Metal Waste" if mixed with

Palladium.

Water Treatment: Do not discharge into drains. Boron is difficult to remove in standard

wastewater treatment plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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